Cas no 1155511-07-1 (2-((3-Bromophenoxy)methyl)tetrahydro-2H-pyran)

• Product Name: 2-((3-Bromophenoxy)methyl)tetrahydro-2H-pyran
• CAS No: 1155511-07-1
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• MDL: MFCD12641995
• CID: 1037564
• PubChem ID: 43403098
• Update Time: 2025-05-27

2-((3-Bromophenoxy)methyl)tetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 2-((3-Bromophenoxy)methyl)tetrahydro-2H-pyran
• 2-(3-bromophenoxymethyl)tetrahydropyran
• AKOS006034199
• OJTWPHANYWJFSY-UHFFFAOYSA-N
• DTXSID50655988
• DB-127499
• SCHEMBL1441555
• 1155511-07-1
• MFCD12641995
• 2-(3-bromo-phenoxymethyl)-tetrahydropyran
• 2-[(3-bromophenoxy)methyl]oxane
• 2-[(3-bromophenoxy)methyl]tetrahydro-2H-pyran
• 2-(3-bromophenoxymethyl)oxane
• BS-19456
• CS-0212101
• 2H-Pyran, 2-[(3-bromophenoxy)methyl]tetrahydro-

• MDL： MFCD12641995
• Inchi： 1S/C12H15BrO2/c13-10-4-3-6-11(8-10)15-9-12-5-1-2-7-14-12/h3-4,6,8,12H,1-2,5,7,9H2
• InChI Key： OJTWPHANYWJFSY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OCC1CCCCO1

Computed Properties

• Exact Mass: 270.02600
• Monoisotopic Mass: 270.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 3.39700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-((3-Bromophenoxy)methyl)tetrahydro-2H-pyran

Comprehensive Overview of 2-((3-Bromophenoxy)methyl)tetrahydro-2H-pyran (CAS No. 1155511-07-1)

2-((3-Bromophenoxy)methyl)tetrahydro-2H-pyran (CAS No. 1155511-07-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromophenoxy and tetrahydro-2H-pyran moieties, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a 3-bromophenoxy group attached to a tetrahydropyran ring, makes it particularly valuable for designing bioactive molecules with enhanced stability and bioavailability.

The growing interest in 2-((3-Bromophenoxy)methyl)tetrahydro-2H-pyran is driven by its potential applications in drug discovery and material science. Researchers are exploring its utility in developing novel heterocyclic compounds, which are pivotal in creating next-generation therapeutics. The compound's bromine substituent offers a reactive site for further functionalization, enabling the construction of diverse molecular architectures. This feature aligns with current trends in precision chemistry and green synthesis, where efficiency and sustainability are paramount.

In the context of AI-driven drug discovery, 2-((3-Bromophenoxy)methyl)tetrahydro-2H-pyran has emerged as a candidate for virtual screening and molecular docking studies. Its structural complexity and modularity make it an ideal scaffold for machine learning-assisted drug design. Recent publications highlight its role in targeting enzyme inhibitors and receptor modulators, addressing pressing healthcare challenges such as antimicrobial resistance and chronic diseases. These applications resonate with the increasing demand for innovative small molecules in the pharmaceutical industry.

From a synthetic chemistry perspective, the compound's tetrahydro-2H-pyran core is a recurring motif in natural products and bioactive agents. Its incorporation into 2-((3-Bromophenoxy)methyl)tetrahydro-2H-pyran enhances the compound's lipophilicity, a critical factor in optimizing drug permeability and metabolic stability. This attribute is particularly relevant in the development of CNS-targeting drugs, where crossing the blood-brain barrier is essential. As such, the compound is frequently discussed in forums focusing on medicinal chemistry and neuropharmacology.

The commercial availability of 2-((3-Bromophenoxy)methyl)tetrahydro-2H-pyran (CAS No. 1155511-07-1) has also spurred interest in its scalable synthesis. Innovations in catalytic bromination and ring-forming reactions have streamlined its production, reducing costs and environmental impact. These advancements align with the broader shift toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field. Additionally, the compound's compatibility with high-throughput screening platforms makes it a valuable asset for academic and industrial labs alike.

Beyond pharmaceuticals, 2-((3-Bromophenoxy)methyl)tetrahydro-2H-pyran finds niche applications in material science and organic electronics. Its aromatic and aliphatic components contribute to tunable electronic properties, making it a candidate for organic semiconductors and photovoltaic materials. This dual utility underscores the compound's interdisciplinary relevance, bridging gaps between chemistry, biology, and engineering. As the demand for functional materials grows, so does the curiosity surrounding this multifaceted molecule.

In summary, 2-((3-Bromophenoxy)methyl)tetrahydro-2H-pyran (CAS No. 1155511-07-1) represents a convergence of innovation and practicality in modern chemistry. Its structural features, synthetic accessibility, and broad applicability position it as a cornerstone in molecular design. Whether in the realm of drug development, green chemistry, or advanced materials, this compound continues to inspire cutting-edge research and industrial applications, answering the call for smarter, more sustainable chemical solutions.